Cas no 1260801-21-5 (3-(3-methyl-1-benzofuran-2-yl)azetidine)

3-(3-Methyl-1-benzofuran-2-yl)azetidine is a heterocyclic compound featuring a benzofuran moiety fused with an azetidine ring. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the azetidine ring enhances conformational rigidity, which can improve binding affinity in drug design. The methyl substitution on the benzofuran scaffold may influence electronic properties and metabolic stability. This compound serves as a versatile intermediate for synthesizing more complex molecules, particularly in medicinal chemistry, where such frameworks are valued for their bioisosteric potential. Its well-defined structure allows for precise modifications, making it a valuable building block in targeted research and development.
3-(3-methyl-1-benzofuran-2-yl)azetidine structure
1260801-21-5 structure
Product Name:3-(3-methyl-1-benzofuran-2-yl)azetidine
CAS No:1260801-21-5
MF:C12H13NO
MW:187.237723112106
CID:6201554
PubChem ID:67154697
Update Time:2025-10-27

3-(3-methyl-1-benzofuran-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methyl-1-benzofuran-2-yl)azetidine
    • 1260801-21-5
    • SCHEMBL12649108
    • EN300-1832782
    • Inchi: 1S/C12H13NO/c1-8-10-4-2-3-5-11(10)14-12(8)9-6-13-7-9/h2-5,9,13H,6-7H2,1H3
    • InChI Key: OETGZCZAQBQLGH-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C)=C1C1CNC1

Computed Properties

  • Exact Mass: 187.099714038g/mol
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 25.2Ų

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Additional information on 3-(3-methyl-1-benzofuran-2-yl)azetidine

3-(3-Methyl-1-Benzofuran-2-yl)Azetidine: A Comprehensive Overview

The compound 3-(3-methyl-1-benzofuran-2-yl)azetidine (CAS No. 1260801-21-5) is a fascinating molecule with significant potential in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, and recent research findings, providing a comprehensive understanding of its significance in contemporary scientific studies.

Benzofuran derivatives have long been recognized for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The azetidine ring, a four-membered saturated heterocycle, adds further complexity and functionality to the molecule. The combination of these two structural elements in 3-(3-methyl-1-benzofuran-2-yl)azetidine creates a unique chemical entity with potential applications in drug discovery and development.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various methodologies to optimize its production, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological testing.

The biological activity of 3-(3-methyl-1-benzofuran-2-yl)azetidine has been extensively investigated. Preclinical studies suggest that it exhibits potent antiproliferative effects against several cancer cell lines, potentially through modulation of key signaling pathways such as MAPK and PI3K/AKT. Additionally, its ability to inhibit inflammatory cytokines makes it a promising candidate for treating chronic inflammatory diseases.

One of the most intriguing aspects of this compound is its structure-function relationship. The methyl group at position 3 of the benzofuran ring plays a critical role in enhancing its stability and bioavailability. Furthermore, the azetidine ring contributes to its ability to penetrate cellular membranes, facilitating its interaction with target proteins.

From an industrial perspective, the synthesis of 3-(3-methyl-1-benzofuran-2-yl)azetidine presents both challenges and opportunities. The scalability of current synthetic methods remains a critical factor for large-scale production. However, ongoing research aims to develop more efficient and cost-effective routes, leveraging green chemistry principles to minimize environmental impact.

In terms of therapeutic applications, this compound holds immense potential as a lead molecule for drug development. Its dual targeting capabilities—combining anticancer and anti-inflammatory activities—make it a versatile candidate for treating multifactorial diseases such as rheumatoid arthritis or neurodegenerative disorders.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translational research on 3-(3-methyl-1-benzofuran-2-yl)azetidine. Advanced computational techniques, such as molecular docking and pharmacokinetic modeling, will further elucidate its mechanism of action and optimize its therapeutic profile.

In conclusion, 3-(3-methyl-1-benzofuran-2-yl)azetidine represents a significant advancement in the realm of heterocyclic chemistry with promising implications for medicine. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts.

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